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Compound of Interest

Compound Name: Glycolaldehyde-1-13C

Cat. No.: B583812 Get Quote

Essential Safety and Handling Guide for
Glycolaldehyde-1-13C
This guide provides immediate and essential safety and logistical information for handling

Glycolaldehyde-1-13C, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safe handling, storage, and

disposal of this isotopically labeled compound.

I. Compound and Hazard Identification
Glycolaldehyde-1-13C is a stable isotope-labeled form of glycolaldehyde. While stable

isotopes are not radioactive, the chemical properties of the compound remain the primary

consideration for safe handling.[1] Glycolaldehyde is a combustible material and can be

irritating to the eyes, skin, and respiratory tract.
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Property Value Source

Chemical Formula ¹³CCH₄O₂

Molecular Weight 61.04 g/mol [2]

Form

Typically supplied as a liquid

solution (e.g., 0.1 M in water)

or solid

Storage Temperature 2-8°C or -20°C for solutions [2]

Isotopic Purity ≥99 atom % ¹³C

II. Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical to minimize exposure.

The following PPE is recommended for all procedures involving Glycolaldehyde-1-13C.
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PPE Category
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical splash goggles or a

full-face shield.[3]

Protects against splashes of

the solution and potential

vapors.

Hand Protection

Nitrile or other chemically

resistant gloves.[1] Latex

gloves are not recommended.

[3]

Prevents skin contact. Always

inspect gloves for integrity

before use.

Body Protection
A lab coat with long sleeves or

a chemical-protective apron.[3]

Protects against splashes and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. A

chemical fume hood is

recommended, especially

when handling powders or

creating aerosols.[1] For spills

or large-scale work, a

respirator may be necessary.

[3]

Minimizes inhalation of any

aerosols or vapors.

Footwear
Closed-toed shoes made of an

impervious material.[3]
Protects feet from spills.

III. Safe Handling and Operational Plan
Adherence to a strict operational workflow is essential for safety and to maintain the integrity of

the compound.

A. Preparation and Handling

Area Designation: Designate a specific area for handling Glycolaldehyde-1-13C to prevent

cross-contamination.[1]
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Ventilation: All handling of the compound, especially if in powdered form or if aerosols may

be generated, should be conducted in a certified chemical fume hood.[1]

Personal Protective Equipment: Don all required PPE as outlined in the table above before

handling the compound.

Dispensing: If working with a solution, carefully measure the required amount. If working with

a solid, use appropriate tools to handle the powder and avoid creating dust.

Avoid Incompatibilities: Keep the compound away from strong oxidizers, bases, and acids,

with which it can react violently.[4]

B. Storage

Temperature: Store Glycolaldehyde-1-13C solutions at the recommended temperature,

typically between 2-8°C or at -20°C, to ensure stability.[2]

Container: Keep the container tightly closed and store it in a dry, well-ventilated place.[5]

Labeling: Ensure the container is clearly labeled with the compound name and any relevant

hazard information.

IV. Spill and Disposal Plan
A clear plan for managing spills and waste is crucial.

A. Spill Response

Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

PPE: Before cleaning, don the appropriate PPE, including respiratory protection if necessary.

[3]

Containment: For liquid spills, use absorbent granules to contain the material.[3] For solid

spills, carefully sweep or vacuum the material, avoiding dust generation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Safety_considerations_for_handling_stable_isotope_labeled_thymidine.pdf
https://www.carlroth.com/medias/SDB-3801-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzIwMTJ8YXBwbGljYXRpb24vcGRmfGFEQXpMMmc0TUM4NU1UYzFNalU1TlRFeU9EWXlMMU5FUWw4ek9EQXhYMDFVWDBWT0xuQmtaZ3w3MGZiMDQ1NTk5MGE3YTM0YzlhYWUyOTIzNTgyY2I2MDM2MjRiZTQ1ZDk4YTY1NGMxMDkzNTc4Y2M3OTgxMTg3
https://www.benchchem.com/product/b583812?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-146995S/Glycolaldehyde-1-13C-DataSheet-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAL06282&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cleanup: Clean the spill area with soap and water.[1]

Disposal: Place all contaminated materials into a sealed, labeled container for proper

disposal.

B. Waste Disposal

Regulations: Dispose of waste containing Glycolaldehyde-1-13C in accordance with local,

state, and federal regulations for chemical waste.[1]

Containers: Use designated, labeled containers for chemical waste.

Unlabeled Compound Procedures: The disposal procedures for this stable isotope-labeled

compound are generally the same as for the unlabeled version.[1] Do not empty into drains.

[4]

V. Workflow Diagram
The following diagram illustrates the key decision points and procedural flow for the safe

handling of Glycolaldehyde-1-13C.
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Start: Prepare for Handling
Glycolaldehyde-1-13C

1. Conduct Risk Assessment

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Ventilated Work Area
(Chemical Fume Hood)

4. Handle Compound

Spill Occurred?

Execute Spill Response Protocol

Yes

5. Store Properly
(2-8°C or -20°C, Tightly Sealed)

No

7. Decontaminate Work Area
and Remove PPE

6. Dispose of Waste
(Follow Chemical Waste Guidelines)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Glycolaldehyde-1-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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